Cas no 1243378-99-5 (7-Chlorobenzodoxazole)

• Product Name: 7-Chlorobenzodoxazole
• CAS No: 1243378-99-5
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD16996154
• CID: 1036387
• PubChem ID: 23181754
• Update Time: 2025-05-20

7-Chlorobenzodoxazole Chemical and Physical Properties

Names and Identifiers

• 7-Chlorobenzo[d]oxazole
• 7-Chloro-1,3-benzoxazole
• A926027
• MB20023
• 1243378-99-5
• MFCD16996154
• 7-Chlorobenzoxazole
• SCHEMBL10840914
• AKOS016000783
• SY129988
• DB-095655
• DTXSID70631209
• CS-0443146
• AC3340
• 7-Chlorobenzodoxazole

• MDL： MFCD16996154
• Inchi： 1S/C7H4ClNO/c8-5-2-1-3-6-7(5)10-4-9-6/h1-4H
• InChI Key： AGSFPLMLEMCOFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC=N2

Computed Properties

• Exact Mass: 152.9981414g/mol
• Monoisotopic Mass: 152.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 7-Chlorobenzodoxazole

Professional Introduction to 7-Chlorobenzodoxazole (CAS No. 1243378-99-5)

7-Chlorobenzodoxazole, identified by the chemical compound code CAS No. 1243378-99-5, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The benzodoxazole core structure, combined with the chloro substituent, imparts distinct reactivity and functionality that make it a valuable scaffold for drug discovery and development.

The chemical structure of 7-Chlorobenzodoxazole consists of a benzene ring fused with a doxazole heterocycle, with a chlorine atom attached at the 7-position of the benzene ring. This arrangement contributes to its molecular stability and interaction capabilities with biological targets. The presence of the chloro group enhances electrophilicity, making it a versatile intermediate in synthetic chemistry. Furthermore, the doxazole moiety is known for its bioactivity, particularly in neurological and anti-inflammatory applications.

In recent years, 7-Chlorobenzodoxazole has been extensively studied for its pharmacological properties. Research has highlighted its potential as an intermediate in the synthesis of novel therapeutic agents. The compound’s ability to modulate various biological pathways has sparked interest in its role as a precursor for drugs targeting neurological disorders, such as depression and anxiety. The chloro substituent’s influence on electronic distribution within the molecule has been particularly noted for enhancing binding affinity to specific receptors.

One of the most compelling aspects of CAS No. 1243378-99-5 is its utility in developing small-molecule inhibitors. Studies have demonstrated that derivatives of benzodoxazole exhibit significant inhibitory effects on enzymes involved in neurotransmitter synthesis and degradation. This has led to investigations into its potential as a treatment for conditions characterized by neurotransmitter imbalances. The chloro group’s presence facilitates further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic outcomes.

The synthesis of 7-Chlorobenzodoxazole involves multi-step organic reactions that highlight its synthetic accessibility and complexity. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly effective in constructing the benzodoxazole core with high precision.

The pharmacokinetic profile of CAS No. 1243378-99-5 is another area of active investigation. Researchers are exploring how structural modifications can influence absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for developing drugs that are not only effective but also have favorable pharmacokinetic characteristics, ensuring better patient compliance and therapeutic efficacy.

In conclusion, 7-Chlorobenzodoxazole represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug development, along with its bioactivity, makes it a cornerstone in medicinal chemistry investigations. As research continues to uncover new derivatives and applications, the significance of this compound is likely to grow further, solidifying its place as a key player in future pharmaceutical advancements.